3,5-Dibromo-2,4,6-trimethylphenol

• CAS No.: 87025-10-3
• Molecular Formula: C9H10Br2O
• Molecular Weight: 293.98 g/mol
• IUPAC Name: 3,5-dibromo-2,4,6-trimethylphenol
• InChI: InChI=1S/C9H10Br2O/c1-4-7(10)5(2)9(12)6(3)8(4)11/h12H,1-3H3
• InChI Key: DEMXNIAFOAEFSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Br)C)Br)C)O

Description

3,5-Dibromo-2,4,6-trimethylphenol is a useful research compound. Its molecular formula is C9H10Br2O and its molecular weight is 293.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 136.2 gram portion of 2,4,6-trimethyl phenol (1 mole) is dissolved in 2 liters of carbon tetrachloride. Using a water bath for cooling, 230 ml of bromine (4.5 moles) is added at 20° C. to 26° C. over a period of 15 minutes. Hydrogen bromide gas is given off during the bromide addition, and a slurry of 3,5-dibromo-2,4,6-trimethylphenol is obtained. The temperature is increased to 70° C. to 75° C., and in the process, a solution is obtained. The solution is held at that temperature for 2 hours. The unreacted bromine is removed by distillation with the aid of 1 liter of carbon tetrachloride. When 1 liter of solvent remains with the product, the solution is cooled to 25° C. The light brown solid obtained is filtered and dried under a vacuum for 5 hours. A yield of 260 g is obtained, which analyzes by gas chromatography as 99% tribromomesitol.